2-amino-N-(propan-2-yl)-N-propylbenzamide

Specification

• CAS No.: 1094866-20-2
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-amino-N-propan-2-yl-N-propylbenzamide
• Standard InChI: InChI=1S/C13H20N2O/c1-4-9-15(10(2)3)13(16)11-7-5-6-8-12(11)14/h5-8,10H,4,9,14H2,1-3H3
• Standard InChI Key: JINXZKTWMREOOQ-UHFFFAOYSA-N
• SMILES: CCCN(C(C)C)C(=O)C1=CC=CC=C1N
• Canonical SMILES: CCCN(C(C)C)C(=O)C1=CC=CC=C1N

Introduction

2-amino-N-(propan-2-yl)-N-propylbenzamide is a chemical compound that belongs to the class of benzamides. Benzamides are derivatives of benzoic acid and have a wide range of applications in pharmaceuticals, agrochemicals, and other industries. The specific compound , 2-amino-N-(propan-2-yl)-N-propylbenzamide, is characterized by its unique structural features, which include an amino group at the 2-position of the benzene ring and N-substitution with propan-2-yl and propyl groups.

Synthesis

The synthesis of 2-amino-N-(propan-2-yl)-N-propylbenzamide typically involves the reaction of 2-aminobenzoic acid with propan-2-ylamine and propylamine in the presence of a suitable coupling agent. This process may require conditions such as heating and the use of solvents like dichloromethane or dimethylformamide.

Applications and Uses

While specific applications of 2-amino-N-(propan-2-yl)-N-propylbenzamide may not be widely documented, benzamides in general are used in various fields:

• Pharmaceuticals: Benzamides are known for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

• Agrochemicals: Some benzamides are used as herbicides or fungicides.

• Materials Science: They can be used in the synthesis of polymers and other materials.

Potential Applications Table

Field	Potential Use
Pharmaceuticals	Antimicrobial, anti-inflammatory, anticancer agents
Agrochemicals	Herbicides, fungicides
Materials Science	Polymer synthesis

Safety and Handling

Handling 2-amino-N-(propan-2-yl)-N-propylbenzamide requires caution due to its chemical nature:

• Toxicity: The compound may exhibit toxicity similar to other benzamides, requiring proper handling and disposal.

• Protective Measures: Use of gloves, goggles, and working in a well-ventilated area is recommended.

Safety Precautions Table

Precaution	Description
Protective Gear	Gloves, goggles
Work Environment	Well-ventilated area
Handling	Avoid skin contact and inhalation

Research Findings

Research on specific benzamides like 2-amino-N-(propan-2-yl)-N-propylbenzamide is limited, but studies on related compounds suggest potential biological activities. For instance, some benzamides have shown promising results in antimicrobial assays and as potential anticancer agents.